Cas no 1443328-03-7 (2-(3-Fluoro-5-(isopentyloxy)phenyl)ethanol)

• Product Name: 2-(3-Fluoro-5-(isopentyloxy)phenyl)ethanol
• CAS No: 1443328-03-7
• MF: C₁₃H₁₉FO₂
• MW: 226.287167787552
• CID: 5710227
• PubChem ID: 91658374
• Update Time: 2025-11-01

2-(3-Fluoro-5-(isopentyloxy)phenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluoro-5-(isopentyloxy)phenyl)ethanol
• 1443328-03-7
• 5-Fluoro-3-iso-pentoxyphenethyl alcohol

• MDL： MFCD18426641
• Inchi： 1S/C13H19FO2/c1-10(2)4-6-16-13-8-11(3-5-15)7-12(14)9-13/h7-10,15H,3-6H2,1-2H3
• InChI Key： IYVBOERSVHXNHG-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)OCCC(C)C)CCO

Computed Properties

• Exact Mass: 226.13690801g/mol
• Monoisotopic Mass: 226.13690801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(3-Fluoro-5-(isopentyloxy)phenyl)ethanol

Professional Introduction to Compound with CAS No. 1443328-03-7 and Product Name: 2-(3-Fluoro-5-(isopentyloxy)phenyl)ethanol

Compound with the CAS number 1443328-03-7 and the product name 2-(3-Fluoro-5-(isopentyloxy)phenyl)ethanol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The presence of both fluoro and isopentyloxy substituents in its molecular framework imparts distinct chemical and biological characteristics, making it a promising candidate for further investigation.

The fluoro group at the 3-position of the phenyl ring is a well-documented moiety in medicinal chemistry, known for its ability to enhance metabolic stability, improve bioavailability, and modulate receptor interactions. In contrast, the isopentyloxy group at the 5-position introduces lipophilicity and solubility advantages, which are critical for optimizing pharmacokinetic profiles. The combination of these two substituents in 2-(3-Fluoro-5-(isopentyloxy)phenyl)ethanol suggests a synergistic effect that could lead to enhanced therapeutic efficacy and reduced side effects.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutics. The fluoro substituent is particularly valued for its ability to influence electronic properties, thereby affecting binding affinity and metabolic resistance. For instance, fluorine atoms can participate in dipole-dipole interactions with biological targets, leading to improved binding kinetics. This property has been leveraged in the design of antiviral, anticancer, and anti-inflammatory agents. The compound under discussion may benefit from these principles, offering a scaffold that could be modified for various therapeutic applications.

The isopentyloxy group in 2-(3-Fluoro-5-(isopentyloxy)phenyl)ethanol contributes to the compound's solubility profile, which is a critical factor in drug formulation and delivery. Poor solubility often limits the bioavailability and therapeutic potential of a drug. By incorporating an isopentyloxy moiety, chemists can enhance lipid solubility while maintaining water solubility, thereby improving membrane permeability and absorption rates. This balance is essential for achieving effective drug concentrations at target sites.

In the realm of drug discovery, the structural diversity offered by compounds like 2-(3-Fluoro-5-(isopentyloxy)phenyl)ethanol is invaluable. The phenyl ring serves as a versatile backbone that can be further functionalized to target specific biological pathways. Researchers have been exploring derivatives of this compound to develop novel inhibitors targeting enzymes involved in disease pathways such as kinases, proteases, and ion channels. The presence of both fluoro and isopentyloxy groups provides multiple points of interaction with biological targets, allowing for fine-tuning of pharmacological properties.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of such compounds. Molecular modeling techniques enable researchers to predict binding affinities, metabolic stability, and pharmacokinetic profiles before conducting expensive experimental trials. These simulations have been instrumental in guiding the optimization process for 2-(3-Fluoro-5-(isopentyloxy)phenyl)ethanol, suggesting potential modifications that could enhance its therapeutic potential.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Recent innovations in synthetic methodologies have made it possible to construct complex molecular architectures more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing fluorinated and alkoxy groups into aromatic systems while maintaining regioselectivity.

Biological activity assays have been conducted on various derivatives of 2-(3-Fluoro-5-(isopentyloxy)phenyl)ethanol, revealing promising results in preclinical studies. These assays often focus on evaluating interactions with enzymes or receptors relevant to specific diseases. For example, preliminary data suggest that certain analogs may exhibit inhibitory effects on enzymes implicated in inflammation or cancer progression. Such findings underscore the compound's potential as a lead molecule for further development.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The unique electronic properties of fluorine allow it to modulate molecular interactions in ways that other elements cannot replicate. This has led to an explosion of interest in fluorinated drugs over the past few decades. The incorporation of fluorine into bioactive molecules has resulted in drugs with improved pharmacokinetic profiles and enhanced therapeutic effects. As research continues into 2-(3-Fluoro-5-(isopentyloxy)phenyl)ethanol, it is likely that new applications will emerge.

Regulatory considerations are also important when developing new pharmaceuticals based on compounds like 2-(3-Fluoro-5-(isopentyloxy)phenyl)ethanol. Ensuring compliance with safety standards and demonstrating efficacy through rigorous testing are critical steps before a drug can reach clinical use. Collaborative efforts between academic researchers, pharmaceutical companies, and regulatory agencies are essential for advancing promising candidates through preclinical development.

In conclusion,2-(3-Fluoro-5-(isopentyloxy)phenyl)ethanol (CAS No. 1443328-03-7) represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of fluoro and isopentyloxy substituents offers advantages in terms of metabolic stability, bioavailability, and lipophilicity optimization. Ongoing research into this compound holds promise for developing novel therapeutics across various disease areas.